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Compound of Interest
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Cat. No.: B1163443 Get Quote

In-Depth Technical Guide to 4-O-Methylgrifolic
Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Methylgrifolic acid is a naturally occurring farnesylphenol, a class of compounds known

for their diverse biological activities. It is a derivative of the more widely studied grifolic acid and

has been isolated from the inedible mushroom Albatrellus dispansus. This technical guide

provides a comprehensive overview of the known physical and chemical properties,

experimental protocols for its isolation, and insights into its biological activities and potential

signaling pathways.

Physical and Chemical Properties
The physical and chemical properties of 4-O-Methylgrifolic acid are summarized in the tables

below. While experimentally determined data for some properties are limited, computed values

provide useful estimates for researchers.
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Property Value Source

Molecular Formula C₂₄H₃₄O₄ --INVALID-LINK--[1]

Molecular Weight 386.5 g/mol --INVALID-LINK--[1]

IUPAC Name

2-hydroxy-4-methoxy-6-

methyl-3-[(2E,6E)-3,7,11-

trimethyldodeca-2,6,10-

trienyl]benzoic acid

--INVALID-LINK--[1]

CAS Number 118040-60-1 --INVALID-LINK--[2]

Topological Polar Surface Area 66.8 Å² --INVALID-LINK--[1]

Hydrogen Bond Donor Count 2 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
4 --INVALID-LINK--

Rotatable Bond Count 10 --INVALID-LINK--

XLogP3 7.6 --INVALID-LINK--[1]

Experimental Properties
Property Value Notes

Melting Point Not available

Data for the parent compound,

grifolic acid, is reported as 93-

94 °C.

Boiling Point Not available

Data for the parent compound,

grifolic acid, is predicted to be

557.1±50.0 °C.[3]

Solubility Soluble in DMSO
Can be prepared as a 10 mM

stock solution in DMSO.[3]
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Isolation of Grifolic Acid Derivatives from Albatrellus
dispansus
While a specific, detailed protocol for the isolation of 4-O-Methylgrifolic acid is not readily

available in the public domain, the general procedure for isolating grifolic acid and its

derivatives from the fruiting bodies of Albatrellus species involves the following steps. This

protocol is based on methodologies reported for similar compounds.

Workflow for Isolation of Grifolic Acid Derivatives
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Caption: General workflow for the isolation of 4-O-Methylgrifolic acid.
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Methodology:

Extraction: Fresh or dried fruiting bodies of Albatrellus dispansus are homogenized and

extracted with methanol at room temperature. The solvent is then evaporated under reduced

pressure to yield a crude methanolic extract.

Fractionation: The crude extract is suspended in water and partitioned with a series of

organic solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. The

fraction containing the compounds of interest (typically the ethyl acetate fraction for

farnesylphenols) is collected.

Chromatographic Separation: The active fraction is subjected to column chromatography on

silica gel, eluting with a gradient of n-hexane and ethyl acetate. Fractions are collected and

monitored by thin-layer chromatography (TLC).

Purification: Fractions containing 4-O-Methylgrifolic acid are further purified using

preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic

methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways
The biological activity of 4-O-Methylgrifolic acid has not been extensively studied; however,

the parent compound, grifolic acid, has been shown to possess a range of activities, including

anti-inflammatory and anti-cancer effects.[2]

Grifolic acid is known to be an agonist of the free fatty acid receptor 4 (FFAR4), also known as

GPR120.[4][5] This receptor is involved in various physiological processes, including the

regulation of metabolism and inflammation. Activation of FFAR4 by long-chain fatty acids has

been shown to mediate anti-inflammatory effects.

Interestingly, some studies suggest that the cytotoxic effects of grifolic acid on certain cancer

cell lines may be independent of FFAR4 activation, indicating the involvement of other signaling

pathways. For instance, grifolic acid has been observed to induce mitochondrial membrane

potential loss and subsequent cell death in macrophages.[4][6]
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Potential Signaling Pathway: FFAR4 (GPR120) Activation
The proposed mechanism of action for grifolic acid and potentially its derivatives like 4-O-
Methylgrifolic acid involves the activation of the FFAR4 signaling pathway.
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Caption: Proposed FFAR4 (GPR120) signaling pathway for 4-O-Methylgrifolic acid.
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Spectroscopic Data
Detailed spectroscopic data for 4-O-Methylgrifolic acid is not widely available in public

databases. The characterization of this compound would typically involve the following

spectroscopic techniques:

¹H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of

hydrogen atoms in the molecule.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number and types of

carbon atoms.

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Researchers who have isolated or synthesized this compound would possess this data, which

is crucial for its unambiguous identification.

Conclusion
4-O-Methylgrifolic acid is a farnesylphenol with potential for further investigation in drug

discovery and development. While information on its physical and chemical properties is still

emerging, its relationship to grifolic acid suggests it may share similar biological activities,

possibly through the modulation of the FFAR4 signaling pathway. Further research is needed to

fully characterize this compound, including the determination of its complete spectroscopic

profile, experimental physical properties, and a thorough evaluation of its pharmacological

effects and mechanisms of action. This guide serves as a foundational resource for scientists

and researchers interested in exploring the therapeutic potential of 4-O-Methylgrifolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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